Cas no 1797020-63-3 (5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole)

• Product Name: 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole
• CAS No: 1797020-63-3
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 6512124
• PubChem ID: 71809427
• Update Time: 2025-05-27

5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole
• (2,4-dimethyl-1,3-thiazol-5-yl)-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]methanone
• 1797020-63-3
• AKOS024564936
• F6442-2388
• (2,4-dimethylthiazol-5-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone
• 5-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole

• Inchi： 1S/C14H16N2O4S2/c1-9-13(21-10(2)15-9)14(17)16-6-12(7-16)22(18,19)8-11-4-3-5-20-11/h3-5,12H,6-8H2,1-2H3
• InChI Key： SBJAQSVXTQQTSH-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CN(C(C2=C(C)N=C(C)S2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 340.05514934g/mol
• Monoisotopic Mass: 340.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole

Comprehensive Overview of 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole (CAS No. 1797020-63-3)

The compound 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole (CAS No. 1797020-63-3) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This heterocyclic compound combines a furan ring, a methanesulfonylazetidine moiety, and a 2,4-dimethyl-1,3-thiazole core, making it a subject of interest for researchers exploring novel bioactive molecules and pharmaceutical intermediates.

One of the key reasons for the growing interest in 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole is its potential role in drug discovery. The furan and thiazole rings are well-known pharmacophores, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the compound's sulfonylazetidine group, which may enhance its binding affinity to biological targets. This has led to increased searches for "thiazole derivatives in drug development" and "furan-based bioactive compounds" in scientific databases.

From a synthetic chemistry perspective, the compound's complex structure presents both challenges and opportunities. The presence of the methanesulfonylazetidine moiety introduces unique reactivity patterns, making it a valuable building block for structure-activity relationship (SAR) studies. Recent publications have highlighted its potential in designing small molecule inhibitors for various enzymatic targets. This aligns with the current trend in pharmaceutical research focusing on "fragment-based drug design" and "targeted covalent inhibitors," which are frequently searched topics in AI-driven literature analysis tools.

The 2,4-dimethyl-1,3-thiazole component of this molecule is particularly noteworthy due to its prevalence in natural products and synthetic drugs. Thiazole derivatives are known for their diverse biological activities, and the dimethyl substitution at the 2 and 4 positions may influence the compound's metabolic stability and bioavailability. These characteristics have sparked discussions in online forums about "thiazole ring modifications for improved drug properties" and "sulfonyl-containing heterocycles in medicinal chemistry."

In material science applications, the furan-thiazole hybrid structure of this compound offers interesting possibilities for the development of organic electronic materials. The conjugated system formed by these heterocycles could potentially contribute to charge transport properties, making it relevant to current research on "organic semiconductors" and "molecular electronics." The compound's CAS No. 1797020-63-3 has therefore become a point of reference in patent literature exploring novel functional materials.

Analytical characterization of 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's structural complexity makes it an excellent case study for discussions on "challenges in characterizing heterocyclic compounds" and "spectral interpretation of sulfonyl-containing molecules," topics that frequently appear in chemistry education resources and professional networks.

From a regulatory perspective, while CAS No. 1797020-63-3 is not currently classified as hazardous, proper handling procedures should always be followed when working with any chemical substance. The scientific community continues to investigate the full range of this compound's properties, with particular attention to its potential applications in green chemistry and sustainable synthesis approaches. These aspects resonate with current industry trends toward "environmentally friendly chemical processes" and "benign by design" methodologies.

Future research directions for 5-{3-(furan-2-yl)methanesulfonylazetidine-1-carbonyl}-2,4-dimethyl-1,3-thiazole may include exploration of its structure-activity relationships, development of more efficient synthetic routes, and investigation of its potential in various therapeutic areas. The compound represents an excellent example of how molecular hybridization strategies can lead to novel chemical entities with interesting properties, a concept that has become increasingly popular in both academic and industrial research settings.